Cas no 32214-77-0 (3,4,5-Trimethoxybenzyl glucosinolate)

3,4,5-Trimethoxybenzyl glucosinolate structure
32214-77-0 structure
Product Name:3,4,5-Trimethoxybenzyl glucosinolate
CAS No:32214-77-0
MF:C17H25NO12S2
MW:499.509903669357
CID:2020350
Update Time:2025-04-21

3,4,5-Trimethoxybenzyl glucosinolate Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-Trimethoxybenzyl glucosinolate
    • Inchi: 1S/C17H25NO12S2/c1-26-9-4-8(5-10(27-2)16(9)28-3)6-12(18-30-32(23,24)25)31-17-15(22)14(21)13(20)11(7-19)29-17/h4-5,11,13-15,17,19-22H,6-7H2,1-3H3,(H,23,24,25)/b18-12+
    • InChI Key: MFHPGRSZZURBST-LDADJPATSA-N
    • SMILES: COC1C(OC)=C(OC)C=C(C/C(=N\OS(=O)(=O)O)/SC2C(O)C(O)C(O)C(CO)O2)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 32
  • XLogP3: -1.755
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